(E)-4-(N-benzyl-N-methylsulfamoyl)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[benzyl(methyl)sulfamoyl]-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C23H20ClN3O3S2/c1-26(15-16-6-4-3-5-7-16)32(29,30)19-11-8-17(9-12-19)22(28)25-23-27(2)20-13-10-18(24)14-21(20)31-23/h3-14H,15H2,1-2H3
• InChI Key: GNQXJGQYSIPEFA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)CC4=CC=CC=C4
• Molecular Formula: C23H20ClN3O3S2
• Molecular Weight: 486.0 g/mol
• CAS No.: 683767-09-1

Description

(E)-4-(N-benzyl-N-methylsulfamoyl)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C23H20ClN3O3S2 and its molecular weight is 486. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

Research has identified various derivatives of benzamide and thiazole compounds with significant anticancer activity. For instance, studies on indapamide derivatives have highlighted their proapoptotic activity on melanoma cell lines, with one compound exhibiting considerable growth inhibition at low concentrations, suggesting potential for cancer therapy (Ö. Yılmaz et al., 2015). Similarly, modifications of the benzamide scaffold have been explored for their inhibitory effects on human carbonic anhydrase isoforms, relevant for cancer research (S. Distinto et al., 2019).

Antimicrobial Activity

Benzamide derivatives have also been synthesized and evaluated for their antimicrobial properties, with some compounds showing promising results against various bacterial strains, suggesting their potential as novel antimicrobial agents (Khaled R. A. Abdellatif et al., 2013).

Anti-inflammatory and Analgesic Agents

New heterocyclic compounds derived from benzodifuranyl and thiazolopyrimidines have been synthesized and shown to possess anti-inflammatory and analgesic properties. These findings indicate their potential application in developing new therapeutic agents for treating inflammation and pain (A. Abu‐Hashem et al., 2020).

Enzyme Inhibition for Therapeutic Applications

The exploration of structural features of thiazole derivatives has led to the development of compounds with selective inhibition towards specific human carbonic anhydrase isoforms. These compounds offer potential therapeutic applications in conditions where enzyme activity is implicated (S. Distinto et al., 2019).

Synthesis and Characterization of Derivatives

Research on the synthesis and characterization of benzamide derivatives, including (4-oxothiazolidine-2-ylidene)benzamide derivatives, has provided insights into their chemical properties and potential applications in various fields, including pharmaceuticals and materials science (Mahshid Hossaini et al., 2017).